2-(Cyclopentyloxy)aniline
Cat. No. B1277582
Key on ui cas rn:
29026-75-3
M. Wt: 177.24 g/mol
InChI Key: FNBWQWIPPGLDPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH3:21][CH2:22][OH:23].[CH:3]1([O:8][c:9]2[c:10]([N+:15]([O-:16])=[O:17])[cH:11][cH:12][cH:13][cH:14]2)[CH2:4][CH2:5][CH2:6][CH2:7]1.[ClH:2].[Fe:20].[NH4+:18].[OH-:19].[OH2:1]>>[CH:3]1([O:8][c:9]2[c:10]([NH2:15])[cH:11][cH:12][cH:13][cH:14]2)[CH2:4][CH2:5][CH2:6][CH2:7]1
|
Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=[N+]([O-])c1ccccc1OC1CCCC1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Fe]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[NH4+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
Nc1ccccc1OC1CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
